![molecular formula C22H20N2O2 B608880 MCC1189 CAS No. 1257542-38-3](/img/no-structure.png)
MCC1189
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Overview
Description
MCC1189 is a first-in-class inhibitor of MFS efflux pump CaMdr1p.
Scientific Research Applications
Scientific Research Applications:
Merkel Cell Carcinoma (MCC) Research :
- A study by Feng et al. (2008) identified a previously unknown polyomavirus, Merkel cell polyomavirus (MCV or MCPyV), in Merkel cell carcinoma (MCC), a rare but aggressive human skin cancer. This research suggested that MCV may contribute to the pathogenesis of MCC (Feng, Shuda, Chang, & Moore, 2008).
Tumor Suppressor Research :
- Pangon et al. (2010) explored the role of the "Mutated in Colorectal Cancer" (MCC) protein in the DNA damage response, highlighting its significance in cancer research (Pangon, Sigglekow, Larance, Al‐Sohaily, Mladenova, Selinger, Musgrove, & Kohonen-Corish, 2010).
MCC and Immune System Interaction :
- Paulson et al. (2011) investigated the role of immune response gene signatures in Merkel cell carcinoma (MCC), providing insights into tumor biology and potential prognostic biomarkers (Paulson, Iyer, Tegeder, Thibodeau, Schelter, Koba, Schrama, Simonson, Lemos, Byrd, Koelle, Galloway, Leonard, Madeleine, Argényi, Disis, Becker, Cleary, & Nghiem, 2011).
References:
- Feng, H., Shuda, M., Chang, Y., & Moore, P. S. (2008). Clonal Integration of a Polyomavirus in Human Merkel Cell Carcinoma. Science, 319(5866), 1096–1100.
- Pangon, L., Sigglekow, N. D., Larance, M., Al‐Sohaily, S., Mladenova, D., Selinger, C. I., Musgrove, E. A., & Kohonen-Corish, M. R. J. (2010). The "Mutated in Colorectal Cancer" Protein Is a Novel Target of the UV-Induced DNA Damage Checkpoint. Genes & cancer, 1(9), 917–926.
- Paulson, K. G., Iyer, J. G., Tegeder, A. R., Thibodeau, R., Schelter, J., Koba, S., Schrama, D., Simonson, W. T., Lemos, B., Byrd, D. R., Koelle, D. M., Galloway, D. A., Leonard, J. H., Madeleine, M. M., Argényi, Z. B., Disis, M. L., Becker, J. C., Cleary, M. A., & Nghiem, P. (2011). Transcriptome-wide studies of merkel cell carcinoma and validation of intratumoral CD8+ lymphocyte invasion as an independent predictor of survival. Journal of Clinical Oncology, 29(12), 1539–1546.
properties
CAS RN |
1257542-38-3 |
---|---|
Molecular Formula |
C22H20N2O2 |
Molecular Weight |
344.41 |
IUPAC Name |
3-Phenylamino-4-(1,3,3-trimethyl-1,3-dihydro-indol-2-ylidenemethyl)-cyclobut-3-ene-1,2-dione |
InChI |
InChI=1S/C22H20N2O2/c1-22(2)16-11-7-8-12-17(16)24(3)18(22)13-15-19(21(26)20(15)25)23-14-9-5-4-6-10-14/h4-13,23H,1-3H3/b18-13- |
InChI Key |
GHIMFDNERWLZKB-AQTBWJFISA-N |
SMILES |
O=C1C(C(NC2=CC=CC=C2)=C1/C=C3N(C)C4=C(C=CC=C4)C\3(C)C)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MCC1189; MCC 1189; MCC-1189; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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